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Known Synergistic Combination of Kathon 886

Kathon 886 itself is a mixture of two active ingredients, and it is documented to have a synergistic effect

when combined with another biocide.
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Understanding how Kathon 886 works is crucial for predicting potential synergies. Its efficacy can also be

influenced by bacterial cellular structures, as shown in studies on similar organisms.

The following diagram illustrates the key steps involved in its mechanism of action.
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Furthermore, research on the related bacterium Mycobacterium smegmatis indicates that porins (channel

proteins in the outer membrane) play a critical role in the uptake of isothiazolinones. The deletion of porin
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genes significantly increased the bacterium's resistance to these biocides, suggesting that porins facilitate

their entry into the cell [2].

General Experimental Protocols for Synergy Testing

For researchers looking to evaluate the synergistic potential of Kathon 886 with other agents, here are

standard laboratory methodologies.

¢ Checkerboard Assay: This is the most common method for quantifying synergy between two

antimicrobial agents [3] [4] [5].

o Procedure: Serial dilutions of two agents (e.g., Kathon 886 and another biocide) are prepared
in a microtiter plate in a checkerboard pattern, so that each well contains a unique combination
of concentrations.

o Inoculation: A standardized suspension of the test microorganism is added to each well.

o Incubation: The plate is incubated at an appropriate temperature for a specified period (e.g.,
18-24 hours).

o Analysis: The Minimum Inhibitory Concentration (MIC) of each drug alone and in combination
is determined. The Fractional Inhibitory Concentration Index (FICI) is calculated.

o Interpretation: ZFICI < 0.5 indicates synergy; >0.5 to <1.0 indicates additive effect; >1.0 to
<4.0 indicates indifference; and >4.0 indicates antagonism [5].

¢ Quantitative Suspension Tests (e.g., EN 14348): This standardized European norm method is used to

evaluate the mycobactericidal activity of chemical disinfectants [2].

o Procedure: A bacterial suspension is exposed to the biocide or biocide combination for
specified contact times (e.g., 5, 15, 30 minutes) in the presence of an organic load to simulate
dirty conditions.

o Neutralization: The biocide action is stopped by transferring the sample to a neutralizer
solution.

o Viability Count: The number of surviving microorganisms is determined by plating serial
dilutions and counting colony-forming units (CFUS).

o Analysis: The reduction factor (RF = log No - log Na) is calculated, where No and Na are the
numbers of CFU per milliliter before and after exposure to the disinfectant, respectively [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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